Cas no 195-27-7 (Dibenzo[c,f][2,7]naphthyridine)

Dibenzo[c,f][2,7]naphthyridine structure
195-27-7 structure
Product Name:Dibenzo[c,f][2,7]naphthyridine
CAS No:195-27-7
MF:C16H10N2
MW:230.264003276825
CID:231068
PubChem ID:154108
Update Time:2025-04-19

Dibenzo[c,f][2,7]naphthyridine Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[c,f][2,7]naphthyridine
    • Dibenzo(c,f)(2,7)naphthyridine
    • quinolino[3,4-c]quinoline
    • 5,8-DIAZABENZOPHENANTHRENE
    • DTXSID20173149
    • 3N293J92ZX
    • 5,8-Diazabenzo[c]phenanthrene
    • 195-27-7
    • CCRIS 8246
    • 8,12-diazatetracyclo[8.8.0.0,.0,octadeca-1(10),2,4,6,8,11,13,15,17-nonaene
    • Inchi: 1S/C16H10N2/c1-3-7-14-12(5-1)16-11(9-17-14)10-18-15-8-4-2-6-13(15)16/h1-10H
    • InChI Key: VHMPUASQIHDEJU-UHFFFAOYSA-N
    • SMILES: N1C=C2C=NC3C=CC=CC=3C2=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 230.0845
  • Monoisotopic Mass: 230.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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